Cas no 2172497-46-8 (3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid
• CAS No: 2172497-46-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5568338
• PubChem ID: 165594883
• Update Time: 2025-07-19

3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1632489
• 2172497-46-8
• 3-(4-hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid
• 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-12-5-2-11(15,3-6-12)10(9(13)14)4-7-16-8-10/h15H,2-8H2,1H3,(H,13,14)
• InChI Key： ZFNUPCQVULGXCX-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)C1(CCN(C)CC1)O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 70Ų

Additional information on 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid

3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic Acid (CAS No. 2172497-46-8): An Overview

3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid (CAS No. 2172497-46-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid is a small molecule with a molecular formula of C₁₁H₁₉NO₅. The compound features a piperidine ring substituted with a hydroxyl group and a methyl group, as well as an oxolane ring with a carboxylic acid functional group. These structural elements contribute to its unique chemical properties and biological activities. The presence of the hydroxyl group and the carboxylic acid group provides the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for various biological interactions.

Synthesis Methods

The synthesis of 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid has been extensively studied in recent years. One of the most common methods involves the reaction of 4-hydroxy-1-methylpiperidine with an appropriate oxolane precursor, followed by carboxylation. This process typically involves multiple steps, including protection and deprotection of functional groups to ensure the desired product is obtained with high purity and yield. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

Biological Activities

3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid has demonstrated a range of biological activities that make it a valuable candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess neuroprotective effects, potentially due to its ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

In the context of cancer research, 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid has shown promise as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

Clinical Applications and Research Advancements

The potential clinical applications of 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid are currently being explored through various preclinical and clinical studies. In the realm of inflammatory diseases, this compound is being evaluated for its efficacy in treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from animal models have been encouraging, showing significant reductions in inflammation markers and improved disease outcomes.

In neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid is being investigated for its neuroprotective properties. Early studies suggest that it may help in slowing down disease progression by reducing oxidative stress and promoting neuronal survival. These findings have sparked interest in further clinical trials to assess its therapeutic potential in human patients.

In cancer therapy, the antiproliferative effects of 3-(4-Hydroxy-1-methylpiperidin-4-yl)oxolane-3-carboxylic acid are being studied in combination with other anticancer agents to enhance treatment efficacy. Clinical trials are underway to evaluate its safety and efficacy in various types of cancer, with initial results showing promising outcomes.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(4-Hydroxy-1-methylpiperidin-4-yloxolane)-3-carboxylic acid highlights its multifaceted therapeutic potential across various medical fields. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will find applications in treating a wide range of diseases. The unique combination of anti-inflammatory, neuroprotective, and antiproliferative properties makes it an attractive candidate for drug development.

In conclusion, 3-(4-Hydroxy-1-methylpipridin)-4-yloxolane)-3-carboxylic acid (CAS No. 2172497- strong>) represents a promising molecule with significant potential for therapeutic innovation. Continued research efforts will be crucial in elucidating its full range of biological activities and optimizing its use in clinical settings. p >